Cas no 5961-83-1 (Bis-PEG1-acid)

• Product Name: Bis-PEG1-acid
• CAS No: 5961-83-1
• MF: C₆H₁₀O₅
• MW: 162.140602588654
• MDL: MFCD06208032
• CID: 380962
• PubChem ID: 338576
• Update Time: 2025-04-19

Bis-PEG1-acid Chemical and Physical Properties

Names and Identifiers

• Propanoic acid,3,3'-oxybis-
• 3-(2-carboxyethoxy)propanoic acid
• 3-(2-carboxyethoxy)propionic acid
• 3-(2-carboxyethyloxy)propanoic acid
• 3,3'-oxydipropanoic acid
• 3,3'-oxydipropionic acid
• 3.3'-oxydi(propionic acid)
• 4-oxa-1,7-heptanedioic acid
• 4-Oxaheptandisaure
• 4-oxa-heptanedioic acid
• AC1L7O50
• NSC361680
• Bis-PEG1-acid,COOH-PEG1-COOH
• 3,3'-Oxybis[propanoic acid]
• Bis-PEG1-acid
• HY-23166
• DTXSID40320592
• LCZC1127
• 3,3'-Oxydipropanoicacid
• NSC 361680
• AS-43502
• NSC-361680
• Propanoic acid, 3,3'-oxybis-
• EN300-138168
• AKOS006291967
• CS-0046419
• 5961-83-1
• 3-hydroxypropionic acid dimer 1
• BP-21831
• SCHEMBL375634
• A934553
• MFCD06208032
• 3,3'-Oxybis[propanoic Acid] ; 3,3'-Oxydipropanoic Acid; 3,3'-Oxydipropionic Acid; Bis(2-carboxyethyl) Ether; NSC 361680;
• DS-012326
• 3,3''-Oxy-bis-propanoic acid
• Propanoic acid,3,3-oxybis-

• MDL： MFCD06208032
• Inchi： 1S/C6H10O5/c7-5(8)1-3-11-4-2-6(9)10/h1-4H2,(H,7,8)(H,9,10)
• InChI Key： FOSIWKADJDNVMJ-UHFFFAOYSA-N
• SMILES： O(CCC(=O)O)CCC(=O)O

Computed Properties

• Exact Mass: 162.0528
• Monoisotopic Mass: 162.053
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 6
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 83.8Ų

Experimental Properties

• Density: 1.316±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 60-61 ºC
• Boiling Point: 371.4°C at 760 mmHg
• Flash Point: 158.7°C
• Refractive Index: 1.475
• Solubility: Soluble (279 g/l) (25 º C),
• PSA: 83.83
• LogP: -0.04760

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Dicarboxylic acids and derivatives